Cas no 60160-03-4 (9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid)

9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid structure
60160-03-4 structure
Product name:9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid
CAS No:60160-03-4
MF:C14H10N2O4
MW:270.2402
CID:2060461
PubChem ID:136217251

9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid
    • SCHEMBL3724888
    • DB-296935
    • 60160-03-4
    • Inchi: InChI=1S/C14H10N2O4/c17-6-7-4-5-10(18)13-11(7)15-9-3-1-2-8(14(19)20)12(9)16-13/h1-5,17-18H,6H2,(H,19,20)
    • InChI Key: WKGBHOYXBXSWRI-UHFFFAOYSA-N
    • SMILES: OCc1ccc(O)c2nc3c(cccc3nc12)C(O)=O

Computed Properties

  • Exact Mass: 270.06405680Da
  • Monoisotopic Mass: 270.06405680Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų
  • XLogP3: 0.9

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